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Compound of Interest

Compound Name: 3-Acetyl-5-chlorothiophene

Cat. No.: B1283779 Get Quote

An In-Depth Technical Guide to the Safe Handling of 3-Acetyl-5-chlorothiophene

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Compound
3-Acetyl-5-chlorothiophene (CAS No. 58119-67-8) is a heterocyclic ketone, a valuable

intermediate in organic synthesis, particularly within the pharmaceutical and agricultural

sectors. Its structure, featuring a thiophene ring substituted with an acetyl group and a chlorine

atom, makes it a versatile building block. However, the very reactivity that makes it useful also

necessitates a thorough understanding of its potential hazards and the implementation of

rigorous safety protocols. This guide provides a comprehensive overview of the essential safety

and handling precautions required when working with this compound, grounded in established

chemical safety principles.

Chapter 1: Hazard Identification and Risk
Assessment
A foundational element of safe laboratory practice is a comprehensive understanding of the

intrinsic hazards of a substance. 3-Acetyl-5-chlorothiophene is classified under the Globally

Harmonized System (GHS) and presents specific risks that must be managed.

GHS Classification
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The primary hazard associated with 3-Acetyl-5-chlorothiophene is acute oral toxicity. The

compound is also classified as an irritant.

Hazard Class Category Signal Word
Hazard

Statement
GHS Pictogram

Acute Toxicity,

Oral
Category 4 Warning

H302: Harmful if

swallowed

GHS07

(Exclamation

Mark)

Irritant - Warning -

GHS07

(Exclamation

Mark)

This table summarizes the GHS classification for 3-Acetyl-5-chlorothiophene.

The H302 classification indicates that ingestion of a sufficient quantity of the substance can

cause significant, non-lethal toxic effects. The causality behind this toxicity lies in its potential to

interfere with biological processes upon absorption through the gastrointestinal tract. While

specific toxicological pathways are not extensively detailed in common safety literature, the

general principle for such compounds involves metabolic activation or disruption of cellular

functions.

Physical and Chemical Properties
Understanding the physical state and properties of a chemical is critical for anticipating its

behavior and implementing appropriate controls.
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Property Value Source

CAS Number 58119-67-8

Molecular Formula C₆H₅ClOS

Molecular Weight 160.62 g/mol

Appearance Solid

Melting Point 46-49°C

Boiling Point 117-118°C at 17 mmHg

Storage Class Code 11 - Combustible Solids

This table presents key physical and chemical data for 3-Acetyl-5-chlorothiophene.

As a combustible solid, it does not present the same level of fire risk as a flammable liquid, but

it can burn if exposed to an ignition source. Its solid form at room temperature means the

primary exposure routes are ingestion and skin contact with the dust, or inhalation of airborne

particulates.

Chapter 2: Engineering and Administrative Controls
The hierarchy of controls prioritizes engineering and administrative measures to minimize direct

interaction with the hazard.

Engineering Controls
Chemical Fume Hood: All weighing and transfer operations involving 3-Acetyl-5-
chlorothiophene powder should be conducted in a certified chemical fume hood. This is the

primary engineering control to prevent inhalation of airborne particulates.

Ventilation: The laboratory should be well-ventilated to ensure that any fugitive emissions are

diluted and removed.

Administrative Controls
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Standard Operating Procedures (SOPs): Laboratories must develop and enforce detailed

SOPs for the use of this chemical. These SOPs should cover every stage from receipt and

storage to use and disposal.

Designated Areas: Clearly demarcate areas where 3-Acetyl-5-chlorothiophene is stored

and handled. Access should be restricted to trained personnel.

Training: All personnel handling the compound must receive documented training on its

hazards, safe handling procedures, emergency response, and proper disposal.

Chapter 3: Personal Protective Equipment (PPE)
When engineering and administrative controls cannot eliminate all risks, PPE provides the final

barrier between the researcher and the chemical.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) to prevent skin contact. Gloves

should be inspected before use and replaced immediately if contaminated or damaged.

Eye Protection: Chemical safety goggles are mandatory. If there is a splash hazard, a face

shield should be worn in addition to goggles.

Skin and Body Protection: A lab coat must be worn and kept fully fastened. For larger

quantities or where significant dust generation is possible, additional protective clothing may

be necessary.

Respiratory Protection: If work cannot be conducted within a fume hood and there is a risk of

inhaling dust, a NIOSH-approved respirator with the appropriate particulate filter should be

used.
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Mandatory PPE for Handling 3-Acetyl-5-chlorothiophene

Situational / Enhanced PPE

Eye Protection
(Chemical Goggles)

Face Shield
(Splash Hazard)

If splash
risk exists

Hand Protection
(Nitrile Gloves)

Body Protection
(Lab Coat)

Respirator
(Dust/Aerosol Risk)

If outside
fume hood

Click to download full resolution via product page

Caption: Required and situational Personal Protective Equipment (PPE).

Chapter 4: Handling, Storage, and Disposal
Safe Handling Workflow
A systematic approach to handling ensures that safety is maintained at every step.

1. Preparation
- Review SDS & SOP
- Don appropriate PPE

2. Handling
- Work in fume hood

- Avoid dust generation

Proceed
3. Post-Handling

- Decontaminate surfaces
- Segregate waste

Complete
4. Storage/Disposal

- Store in designated area
- Dispose via hazardous waste stream

Finalize

Click to download full resolution via product page

Caption: A systematic workflow for safely handling the compound.

Storage Requirements
Proper storage is crucial for maintaining the chemical's integrity and preventing accidental

exposure or reaction.

Conditions: Store in a cool, dry, well-ventilated place. The storage area should be separate

from incompatible materials.
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Container: Keep the container tightly closed and properly labeled.

Incompatibilities: Avoid strong oxidizing agents and strong bases. While specific reactivity

data is sparse, these general incompatibilities for chlorinated organic compounds should be

observed to prevent vigorous or exothermic reactions.

Waste Disposal
Disposal of 3-Acetyl-5-chlorothiophene and any contaminated materials must be treated as

hazardous waste.

Collection: Collect all waste, including contaminated PPE and spill cleanup materials, in a

designated, leak-proof, and clearly labeled hazardous waste container.

Disposal Route: The waste must be disposed of through an approved waste disposal plant or

licensed chemical waste management facility, likely via incineration. Do not dispose of this

chemical down the drain or in regular trash.

Chapter 5: Emergency Procedures
Preparedness is key to mitigating the consequences of an accidental exposure or spill.

First Aid Measures
Immediate and correct first aid can significantly reduce the severity of an injury. The following

procedures are based on general guidelines for chemical exposures.
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Chemical Exposure Occurs

Ingestion Skin Contact Eye Contact Inhalation

Rinse mouth with water.
Call Poison Control or Doctor.

DO NOT induce vomiting.

Remove contaminated clothing.
Wash skin with soap & water

for at least 15 minutes.

Rinse cautiously with water
for at least 15 minutes.

Remove contact lenses if possible.

Move person to fresh air.
Keep at rest.

If breathing stops, give artificial respiration.

Seek Immediate Medical Attention

if irritation persists

Click to download full resolution via product page

Caption: First aid response flowchart for different exposure routes.

Ingestion: As per the H302 classification, this is a primary concern. The precautionary

statement P301 + P312 + P330 applies: IF SWALLOWED, call a POISON CENTER or

doctor if you feel unwell. Rinse mouth. Do not induce vomiting unless directed by medical

personnel.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and water for at least 15 minutes. Seek medical attention if irritation develops or

persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing.

Seek immediate medical attention.

Inhalation: Move the affected person to fresh air and keep them warm and at rest. If

breathing has stopped, perform artificial respiration. Seek immediate medical attention.
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Spill Response
A prompt and effective response can prevent a small spill from becoming a major incident.

Alert & Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Protect Yourself: Don appropriate PPE, including respiratory protection if the spill generates

dust.

Containment: Prevent the spill from spreading.

Cleanup: For a solid spill, carefully sweep or scoop the material, avoiding dust generation.

Place it into a labeled, sealed container for hazardous waste disposal.

Decontamination: Clean the spill area with soap and water, collecting the rinse water for

disposal as hazardous waste if necessary.

Report: Report the incident to your supervisor or institutional safety office.

To cite this document: BenchChem. [3-Acetyl-5-chlorothiophene safety and handling
precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1283779#3-acetyl-5-chlorothiophene-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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